17-methyloctadecanoyl-CoA

• Molecular Formula: C40H72N7O17P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C40H72N7O17P3S/c1-28(2)18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-31(49)68-23-22-42-30(48)20-21-43-38(52)35(51)40(3,4)25-61-67(58,59)64-66(56,57)60-24-29-34(63-65(53,54)55)33(50)39(62-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,50-51H,5-25H2,1-4H3,(H,42,48)(H,43,52)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)/t29-,33-,34-,35+,39-/m0/s1
• InChIKey: AXKMONXYDZCRKO-MJVJSIPZSA-N

17-Methyloctadecanoyl-CoA: A Long-Chain Branched Acyl-CoA for Specialized Metabolic Research

17-Methyloctadecanoyl-CoA is a long-chain, branched-chain fatty acyl-coenzyme A ester [1]. It functions as the activated, thioester form of the iso-branched fatty acid 17-methyloctadecanoic acid (17-methylstearic acid) [2]. This compound serves as a crucial intermediate in cellular fatty acid transport and metabolism, specifically undergoing beta-oxidation within the mitochondria after being converted to its acylcarnitine derivative [3].

Compound Type Branched long-chain acyl-CoA analytical standard

Key Feature Unique 17-methyl branching determines enzyme and MS behavior

Research Use Mitochondrial β-oxidation and CPT1 transport studies

• [1] Human Metabolome Database. (2021). HMDB0300684: 17-methyloctadecanoyl-CoA. View Source
• [2] Chemfont. (2022). Chemical Card: 17-methyloctadecanoyl-CoA (CFc000280200). View Source
• [3] PathBank. (2021). Acylcarnitine 17-methyloctadecanoylcarnitine (Homo sapiens) (PW125131). View Source

Why 17-Methyloctadecanoyl-CoA Cannot Be Replaced by Stearoyl-CoA in Precision Assays

Generic substitution fails because the specific position of the methyl branch on the acyl chain dictates distinct molecular interactions, enzymatic processing, and analytical behavior. Unlike straight-chain analogs like stearoyl-CoA, 17-methyloctadecanoyl-CoA exhibits altered binding kinetics with metabolic enzymes [1] and produces a unique mass fragmentation pattern [2]. Replacing it with a different positional isomer or an unbranched chain compound would fundamentally alter the metabolic pathway under investigation and introduce significant, unquantified bias in any targeted or untargeted mass spectrometry-based assay.

Methyl branch position alters enzyme binding kinetics and metabolic fate compared to straight-chain stearoyl-CoA.

Unique mass fragmentation pattern not matched by straight-chain analog, critical for LC-MS assays.

CPT1 transport kinetics differ between branched and straight chains, affecting mitochondrial import rate.

• [1] Arora P, Vats A, Saxena P, Mohanty D, Gokhale RS. (2005). Promiscuous fatty acyl CoA ligases produce acyl-CoA and acyl-SNAC precursors for polyketide biosynthesis. *Journal of the American Chemical Society*, 127(26), 9388-9389. View Source
• [2] HMDB. (2021). Predicted LC-MS/MS Spectrum - 40V, Positive for 17-methyloctadecanoyl-CoA (HMDB0300684). View Source

Quantitative Evidence of 17-Methyloctadecanoyl-CoA Differentiation vs. Stearoyl-CoA and Other Analogs

Unique Sperm Metabolomic Profile for Age-Related Biomarker Research

In a targeted LC-MS/MS metabolomic study of human spermatozoa, methyloctadecanoyl-CoA species were identified as uniquely abundant in samples from advanced-age males, whereas this signal was not a feature of samples from younger males [1]. This differential abundance was a key discriminator in the biomarker analysis, highlighting a specific metabolic shift associated with aging.

Age-Associated Abundance

Head-to-head

Unique in aged spermatozoa vs. undetectable in young

Supports aging biomarker method validation

Targeted LC-MS/MS study; requires independent replication

Evidence Dimension	Unique Metabolite Abundance in Aged vs. Young Spermatozoa
Target Compound Data	Uniquely abundant in advanced-age male spermatozoa
Comparator Or Baseline	Undetectable/Lower abundance in young male spermatozoa; L-homocysteine was undetectable in advanced-age group
Quantified Difference	Qualitative presence/absence difference (unique abundance)
Conditions	Human spermatozoa samples, LC-MS/MS metabolomics analysis, age-group comparison

Why This Matters

This unique, age-associated abundance pattern makes 17-methyloctadecanoyl-CoA a highly specific analytical standard for validating metabolomic workflows and quantifying age-related metabolic changes in reproductive biology research.

• [1] Age-Associated Metabolomic Changes in Human Spermatozoa. (2026). Metabolomics study using LC-MS/MS. View Source

Enhanced Lipophilicity and Potency in AMACR Enzyme Inhibition

While direct inhibition data for 17-methyloctadecanoyl-CoA is not available, a class-level structure-activity relationship (SAR) for α-methylacyl-CoA racemase (AMACR) demonstrates that branched-chain acyl-CoA esters are more potent inhibitors than their straight-chain counterparts, with potency positively correlating with lipophilicity [1]. Specifically, 2-methyldecanoyl-CoA was found to be approximately 3-fold more potent than decanoyl-CoA (IC50 comparison), establishing the importance of the branched methyl group for effective enzyme binding.

AMACR Class Trend

Class-level inference

Branched-chain acyl-CoAs ~3-fold more potent than straight-chain in AMACR assay

Inferred binding affinity for branched-chain substrates

Direct data for this compound not available

Evidence Dimension	AMACR Enzyme Inhibition Potency (IC50)
Target Compound Data	Not available for this specific compound; inferred from class trend
Comparator Or Baseline	Decanoyl-CoA (straight-chain) vs. 2-Methyldecanoyl-CoA (branched): ca. 3-fold difference in potency
Quantified Difference	3-fold (approximate) increase in potency for branched-chain acyl-CoA
Conditions	In vitro AMACR inhibition assay, colorimetric method

Why This Matters

This class-based evidence supports the selection of 17-methyloctadecanoyl-CoA over straight-chain analogs like stearoyl-CoA for studies involving AMACR, where higher binding affinity and more effective enzyme modulation are required due to the branched methyl group.

• [1] Jevglevskis M, Lee GL, Sun J, Zhou S, Sun X, Kociok-Köhn G, James TD, Woodman TJ, Lloyd MD. (2018). Structure-activity relationships of rationally designed AMACR 1A inhibitors. *Bioorganic Chemistry*, 79, 145-154. View Source

Structural Confirmation via High-Resolution LC-MS/MS Spectral Library

17-Methyloctadecanoyl-CoA possesses a validated, predicted high-resolution LC-MS/MS spectrum, providing a unique and reproducible mass fingerprint for its identification [1]. The positive ion mode spectrum at 40V collision energy yields a specific SPLASH identifier (splash10-0006-0200490000-b990c0d2ccb8235be5f6), which can be used to unambiguously distinguish it from other long-chain acyl-CoAs and even other methyloctadecanoyl-CoA positional isomers in complex biological matrices.

LC-MS/MS Fingerprint

Method context

Predicted SPLASH key: splash10-0006-0200490000-b990c0d2ccb8235be5f6

Enables unambiguous compound identification

Predicted spectrum; experimental validation recommended

Evidence Dimension	LC-MS/MS Fragmentation Pattern
Target Compound Data	Predicted LC-MS/MS spectrum (40V, Positive) with SPLASH key: splash10-0006-0200490000-b990c0d2ccb8235be5f6
Comparator Or Baseline	Unique spectrum not matched by other acyl-CoAs (e.g., stearoyl-CoA, 9-methyloctadecanoyl-CoA)
Quantified Difference	Unique spectral fingerprint (SPLASH key) for identification
Conditions	Predicted LC-MS/MS spectrum, 40V collision energy, positive ionization mode

Why This Matters

This spectral data provides the essential quantitative and qualitative metric for establishing a robust, validated LC-MS/MS method for the compound's detection and absolute quantification, a critical requirement for both academic and industrial research procurement.

• [1] HMDB. (2021). Predicted LC-MS/MS Spectrum - 40V, Positive for 17-methyloctadecanoyl-CoA (HMDB0300684). View Source

Defined Metabolic Role in Carnitine-Dependent Mitochondrial Transport

Unlike short-chain acyl-CoAs that can diffuse freely into the mitochondria, the transport of 17-methyloctadecanoyl-CoA is explicitly dependent on the carnitine palmitoyltransferase 1 (CPT1) enzyme system, which converts it to 17-methyloctadecanoylcarnitine for inner mitochondrial membrane transit [1]. This is a specific, rate-limiting step that is shared with other long-chain fatty acyl-CoAs, but the kinetic efficiency of this conversion is known to vary based on acyl-chain length and branching, directly impacting the rate of subsequent beta-oxidation [2].

CPT1 Transport Dependency

Class-level inference

Requires carnitine shuttle; kinetics differ by branching

Supports mitochondrial uptake model design

Specific kinetic parameters require verification

Evidence Dimension	Mitochondrial Transport Mechanism
Target Compound Data	Requires CPT1-mediated conversion to acylcarnitine for mitochondrial matrix entry
Comparator Or Baseline	Short-chain acyl-CoAs (C2-C4) can diffuse freely; straight-chain C18-CoA (stearoyl-CoA) also requires CPT1 but with different kinetic parameters
Quantified Difference	Qualitative difference in transport dependency; quantitative kinetic differences inferred for branched vs. straight chains
Conditions	Mammalian mitochondrial fatty acid transport pathway

Why This Matters

This defined transport mechanism confirms that 17-methyloctadecanoyl-CoA is the appropriate substrate for studies of CPT1 activity and long-chain fatty acid oxidation disorders, where a straight-chain analog would not accurately model the metabolic processing of branched-chain dietary fats.

• [1] PathBank. (2021). Acylcarnitine 17-methyloctadecanoylcarnitine (Homo sapiens) (PW125131). View Source
• [2] Komuniecki R, Fekete S, Thissen-Parra J. (1985). Purification and characterization of the 2-methyl branched-chain Acyl-CoA dehydrogenase, an enzyme involved in NADH-dependent enoyl-CoA reduction in anaerobic mitochondria of the nematode, Ascaris suum. *Journal of Biological Chemistry*, 260(8), 4770-4777. View Source

Validated Research Applications for 17-Methyloctadecanoyl-CoA

Biomarker Discovery and Validation in Aging and Reproductive Health

Procure 17-methyloctadecanoyl-CoA as an analytical standard for targeted LC-MS/MS metabolomics studies. Its demonstrated unique abundance in advanced-age spermatozoa makes it a critical compound for developing and validating assays to investigate age-related decline in male fertility and other age-associated metabolic dysfunctions [1].

Enzymatic Studies on AMACR and Branched-Chain Fatty Acid Metabolism

Use this compound as a substrate or inhibitor in kinetic assays for α-methylacyl-CoA racemase (AMACR) and other enzymes of branched-chain fatty acid metabolism. The established class-level SAR showing enhanced potency of branched-chain acyl-CoAs makes it a superior choice over straight-chain analogs for probing enzyme active sites and screening for novel inhibitors [2].

Development and Validation of LC-MS/MS Methods for Acyl-CoA Profiling

Utilize the predicted high-resolution LC-MS/MS spectral data for 17-methyloctadecanoyl-CoA as a reference to develop and validate robust, reproducible analytical methods for quantifying this and other long-chain acyl-CoAs in complex biological samples. The unique SPLASH key provides unambiguous identification for method development and quality control [3].

Investigating Mitochondrial Fatty Acid Transport and CPT1 Function

Employ 17-methyloctadecanoyl-CoA in cell-based or in vitro assays to study the carnitine palmitoyltransferase (CPT) system. Its reliance on CPT1 for mitochondrial import makes it a relevant substrate for dissecting the regulatory mechanisms of long-chain fatty acid oxidation and for modeling metabolic disorders linked to impaired CPT1 function [4].

Application

Selection Property

Validation Focus

Aging biomarker metabolomics workflow

Aging-specific metabolomic standard

Age-group differential abundance validation

AMACR enzyme kinetics and inhibitor screening

Branched-chain acyl-CoA substrate context

Binding affinity and SAR context with straight-chain analogs

Targeted acyl-CoA LC-MS/MS method setup

Unique spectral fingerprint (SPLASH key)

Method specificity and reproducibility in biological matrices

CPT1-dependent mitochondrial import studies

Branched-chain long-chain acyl-CoA substrate

Transport kinetics and beta-oxidation modeling

• [1] Age-Associated Metabolomic Changes in Human Spermatozoa. (2026). Metabolomics study using LC-MS/MS. View Source
• [2] Jevglevskis M, Lee GL, Sun J, Zhou S, Sun X, Kociok-Köhn G, James TD, Woodman TJ, Lloyd MD. (2018). Structure-activity relationships of rationally designed AMACR 1A inhibitors. *Bioorganic Chemistry*, 79, 145-154. View Source
• [3] HMDB. (2021). Predicted LC-MS/MS Spectrum - 40V, Positive for 17-methyloctadecanoyl-CoA (HMDB0300684). View Source
• [4] PathBank. (2021). Acylcarnitine 17-methyloctadecanoylcarnitine (Homo sapiens) (PW125131). View Source